Cas no 66810-01-3 (2-(4-Bromophenyl)-2-methylpropane-1,3-diol)

• Product Name: 2-(4-Bromophenyl)-2-methylpropane-1,3-diol
• CAS No: 66810-01-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD21927427
• CID: 1712505
• PubChem ID: 12457149
• Update Time: 2025-04-21

2-(4-Bromophenyl)-2-methylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(4-bromophenyl)-2-methyl-
• 2-(4-bromophenyl)-2-methylpropane-1,3-dinol
• 2-(4-bromophenyl)-2-methylpropane-1,3-diol
• DTXSID60499037
• SCHEMBL1684429
• AKOS018002140
• MFCD21927427
• XDJSHHGIWNDIOH-UHFFFAOYSA-N
• EN300-142224
• CS-0234471
• AS-43091
• DB-111552
• 2-(4-bromo-phenyl)-2-methyl-propane-1,3-diol
• 66810-01-3
• 2-(4-Bromophenyl)-2-methylpropane-1,3-diol

• MDL： MFCD21927427
• Inchi： 1S/C10H13BrO2/c1-10(6-12,7-13)8-2-4-9(11)5-3-8/h2-5,12-13H,6-7H2,1H3
• InChI Key： XDJSHHGIWNDIOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(CO)CO

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes